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Compound of Interest

Compound Name: 3-Trimethylsilyl-2-oxazolidinone

Cat. No.: B1345607

N-Trimethyisilyl-2-oxazolidinone: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

N-Trimethylsilyl-2-oxazolidinone (TMSO) is a versatile silylating agent employed in organic
synthesis. Its utility lies in the introduction of a trimethylsilyl (TMS) group, a widely used
protecting group for various functional moieties. This guide provides an in-depth overview of
the physical and chemical properties of TMSO, detailed experimental protocols for its use, and
its role in synthetic chemistry, particularly in the context of drug development.

Core Physical and Chemical Properties

N-Trimethylsilyl-2-oxazolidinone is a liquid at room temperature.[1] It is characterized by the
presence of a silicon-nitrogen bond, which is susceptible to hydrolysis.[2][3] This reactivity is
fundamental to its function as a TMS transfer agent. Key quantitative properties are
summarized in Table 1.
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Property Value Reference(s)
Molecular Formula CeH13NO2Si

Molecular Weight 159.26 g/mol [3]

Boiling Point 99-100 °C at 6 mmHg

Density 1.046 g/mL at 20 °C

Refractive Index (n2°/D) 1.455

Water Solubility Hydrolyzes [2][3]

Spectroscopic Data

The structural identity of N-Trimethylsilyl-2-oxazolidinone can be confirmed by nuclear
magnetic resonance (NMR) spectroscopy. While a specific published spectrum with detailed
peak assignments for TMSO was not found in the surveyed literature, the expected chemical
shifts can be inferred from the known ranges for similar structural motifs.

Expected *H NMR Chemical Shifts:

e -Si(CHs)s: A sharp singlet around 0.1-0.4 ppm.
e -N-CH:z-: Atriplet around 3.6-4.0 ppm.

e -O-CH:z-: Atriplet around 4.2-4.6 ppm.

Expected 3C NMR Chemical Shifts:

-Si(CHs)s: A signal around O ppm.

-N-CH:z-: A signal around 45-50 ppm.

-O-CHz-: A signal around 60-65 ppm.

C=0: Asignal in the range of 155-160 ppm.

Experimental Protocols
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Synthesis of N-Trimethylsilyl-2-oxazolidinone

A standard method for the N-silylation of lactams, which can be adapted for the synthesis of N-
Trimethylsilyl-2-oxazolidinone, involves the reaction of the parent lactam with a silylating agent
in the presence of a base. A representative procedure is the reaction of 2-oxazolidinone with
trimethylsilyl chloride.

Materials:

2-Oxazolidinone

Trimethylsilyl chloride (TMSCI)

Triethylamine (EtsN)

Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

Procedure:

To a solution of 2-oxazolidinone in an anhydrous solvent, add triethylamine (1.1 equivalents).

e Cool the mixture in an ice bath.

» Slowly add trimethylsilyl chloride (1.05 equivalents) to the stirred solution.

 Allow the reaction to warm to room temperature and stir for several hours.

o Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

» Upon completion, the triethylamine hydrochloride salt is removed by filtration.

e The filtrate is concentrated under reduced pressure to yield the crude product.

Purification can be achieved by distillation under reduced pressure.

General Protocol for Silylation of Alcohols and
Carboxylic Acids using TMSO
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N-Trimethylsilyl-2-oxazolidinone is an effective reagent for the silylation of alcohols and
carboxylic acids. The following general procedure is adapted from the work of Aizpurua et al.[2]

Materials:

e N-Trimethylsilyl-2-oxazolidinone (TMSO)

o Substrate (alcohol or carboxylic acid)

 Triflic acid (catalytic amount)

Procedure for Silylation of Alcohols and Carboxylic Acids:

e To a mixture of the alcohol or carboxylic acid (1 equivalent) and N-Trimethylsilyl-2-
oxazolidinone (1 equivalent), add a catalytic amount of triflic acid (e.g., 0.0025 equivalents)
at 0 °C.

« Stir the mixture for a few minutes. The reaction is typically rapid.

e The silylated product can be isolated by direct distillation from the reaction mixture. The by-
product, 2-oxazolidinone, is a solid and will remain in the distillation flask.

General Protocol for Silylation of Thiols using TMSO

The silylation of thiols can also be achieved efficiently using TMSO with catalytic acid.[2]

Materials:

N-Trimethylsilyl-2-oxazolidinone (TMSO)

Thiol

Triflic acid (catalytic amount)

n-Hexane

Procedure for Silylation of Thiols:
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 Stir a mixture of the thiol (1 equivalent), N-Trimethylsilyl-2-oxazolidinone (1 equivalent), and
a catalytic amount of triflic acid at room temperature for approximately 10 minutes.

e Add n-hexane to the reaction mixture and stir for an additional 2 minutes.
« Filter off the precipitated 2-oxazolidinone.

o Evaporate the solvent from the filtrate to obtain the crude trimethylsilyl thioether, which can
be further purified by distillation.

Role in Organic Synthesis and Drug Development

The oxazolidinone core is a significant pharmacophore found in several approved drugs, most
notably the antibiotic Linezolid.[4] These drugs often function by inhibiting bacterial protein
synthesis. While N-Trimethylsilyl-2-oxazolidinone itself is not a therapeutic agent, its role as a
silylating agent is crucial in the synthesis of complex molecules, including pharmaceutical
intermediates.

The primary function of TMSO is to protect hydroxyl, carboxyl, and thiol groups. This protection
strategy allows for selective reactions at other sites of a molecule without affecting the
protected group. The TMS group can be readily removed under mild acidic conditions or with
fluoride ion sources, making it an ideal protecting group in multi-step syntheses.

Mandatory Visualizations
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Caption: Experimental workflow for the silylation of functional groups using TMSO.

Safety Information

N-Trimethylsilyl-2-oxazolidinone is a combustible liquid and is sensitive to moisture.[2][3] It
should be handled in a well-ventilated area, and contact with skin and eyes should be avoided.
Standard personal protective equipment, including gloves and safety glasses, should be worn
when handling this reagent. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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